5-(4-ethylphenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C26H30N2O5
• Molecular Weight: 450.5 g/mol
• IUPAC Name: (4Z)-5-(4-ethylphenyl)-4-[hydroxy-(4-methoxyphenyl)methylidene]-1-(2-morpholin-4-ylethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H30N2O5/c1-3-18-4-6-19(7-5-18)23-22(24(29)20-8-10-21(32-2)11-9-20)25(30)26(31)28(23)13-12-27-14-16-33-17-15-27/h4-11,23,29H,3,12-17H2,1-2H3/b24-22-
• InChI Key: XUMHXVKXVZAZKB-GYHWCHFESA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)C2/C(=C(\C3=CC=C(C=C3)OC)/O)/C(=O)C(=O)N2CCN4CCOCC4
• SMILES: CCC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)OC)O)C(=O)C(=O)N2CCN4CCOCC4

Description

5-(4-ethylphenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-(4-ethylphenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one involves the inhibition of various enzymes and proteins that are involved in cancer cell growth and proliferation. It has been found to inhibit the activity of matrix metalloproteinases, which are enzymes that are involved in the breakdown of extracellular matrix proteins. This inhibition leads to the suppression of cancer cell invasion and metastasis.
Biochemical and Physiological Effects:
Studies have shown that 5-(4-ethylphenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one has several biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It also has anti-inflammatory and anti-oxidant properties, which can help protect cells from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-ethylphenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its anti-cancer properties. It can be used to study the mechanisms of cancer cell growth and proliferation, as well as the effects of anti-cancer drugs. However, one limitation of using this compound is its potential toxicity. It is important to use appropriate safety measures when working with this compound.

Future Directions

There are several future directions for research involving 5-(4-ethylphenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one. One area of research is the development of new anti-cancer drugs based on this compound. Another area of research is the study of the compound's effects on other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further research is needed to determine the optimal dosage and administration of this compound for therapeutic use.

Synthesis Methods

The synthesis of 5-(4-ethylphenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one involves several steps. The starting materials include 4-ethylphenol, 4-methoxybenzoyl chloride, 2-(4-morpholinyl)ethanol, and 2,3-butanedione. The reaction is carried out in the presence of a catalyst, such as triethylamine, and a solvent, such as dichloromethane. The product is then purified using column chromatography.

Scientific Research Applications

5-(4-ethylphenyl)-3-hydroxy-4-(4-methoxybenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one has been used in various scientific research applications, particularly in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been found to have anti-inflammatory and anti-oxidant properties.